Cas no 2034392-87-3 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034392-87-3
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5333627
• PubChem ID: 122160604
• Update Time: 2025-10-23

N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-5-methylisoxazole-3-carboxamide
• F6564-2447
• AKOS032463432
• N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• 2034392-87-3
• N-[2-(3-Cyclopropyl-6-oxo-1(6H)-pyridazinyl)ethyl]-5-methyl-3-isoxazolecarboxamide

• Inchi： 1S/C14H16N4O3/c1-9-8-12(17-21-9)14(20)15-6-7-18-13(19)5-4-11(16-18)10-2-3-10/h4-5,8,10H,2-3,6-7H2,1H3,(H,15,20)
• InChI Key： LEBUMCZAHCHQBS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCN2N=C(C3CC3)C=CC2=O)=O)=N1

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.33±0.46(Predicted)

Additional information on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide

Comprehensive Analysis of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034392-87-3)

The compound N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide, identified by its CAS number 2034392-87-3, represents a significant advancement in the field of medicinal chemistry. This molecule, with its unique structural features, has garnered attention for its potential applications in drug discovery and development. The cyclopropyl and pyridazinone moieties in its structure contribute to its distinctive pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by the need for more precise and effective treatments. The N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide compound aligns with this trend, as its structure suggests potential interactions with specific biological targets. Researchers are particularly intrigued by its oxazole-carboxamide component, which is known for its role in enhancing binding affinity and selectivity in drug design.

The synthesis and characterization of CAS 2034392-87-3 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and integrity of the compound, which is critical for its application in preclinical studies. The compound's molecular weight and solubility properties further underscore its suitability for further investigation in various biological assays.

One of the most frequently searched topics in the context of pyridazinone derivatives is their potential role in addressing inflammatory diseases and metabolic disorders. The N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide compound has shown promise in preliminary studies, particularly in modulating pathways associated with these conditions. Its mechanism of action is believed to involve the inhibition of key enzymes or receptors, making it a candidate for further exploration in drug development pipelines.

Another area of interest is the compound's potential application in cancer research. The pyridazinone core is known for its ability to interact with kinase enzymes, which are often implicated in tumor growth and proliferation. Researchers are investigating whether CAS 2034392-87-3 could serve as a scaffold for designing next-generation kinase inhibitors. This aligns with the growing focus on personalized medicine and the need for therapies that can target specific genetic mutations.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The incorporation of the cyclopropyl group requires precise control over reaction conditions to avoid side reactions. However, this moiety also enhances the compound's metabolic stability, a critical factor in drug development. The oxazole ring further contributes to the molecule's rigidity, which can improve its bioavailability and pharmacokinetic properties.

In the realm of computational chemistry, N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide has been the subject of molecular docking studies. These simulations aim to predict its binding interactions with potential targets, providing valuable insights for further optimization. The compound's electrostatic properties and hydrogen-bonding capacity are key factors in these analyses, highlighting its versatility as a lead compound.

The pharmaceutical industry's shift toward fragment-based drug design has also brought attention to compounds like CAS 2034392-87-3. Its modular structure allows for systematic modifications, enabling researchers to fine-tune its activity and selectivity. This approach is particularly relevant in the context of drug repurposing, where existing compounds are evaluated for new therapeutic indications.

Environmental and sustainability considerations are increasingly influencing chemical research, and the synthesis of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide is no exception. Efforts are underway to develop green chemistry protocols that minimize waste and reduce the use of hazardous reagents. These advancements not only align with regulatory requirements but also enhance the compound's appeal for large-scale production.

In conclusion, N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS 2034392-87-3) represents a compelling area of research with broad implications for drug discovery. Its unique structural features, combined with its potential applications in inflammatory diseases, cancer therapy, and beyond, make it a molecule of significant interest. As scientific understanding of its mechanism of action and biological activity deepens, this compound may pave the way for innovative therapeutic solutions.